Cas no 2171277-55-5 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid
• CAS No: 2171277-55-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6164302
• PubChem ID: 165501939
• Update Time: 2025-06-20

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid
• 2171277-55-5
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid
• EN300-1472586

• Inchi： 1S/C28H28N2O5/c1-2-8-19(16-26(31)32)29-27(33)18-9-7-10-20(15-18)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-7,9-15,19,25H,2,8,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t19-/m1/s1
• InChI Key： RHUVEPCPJGTSPQ-LJQANCHMSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid

Introduction to (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic Acid (CAS No. 2171277-55-5)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid, CAS No. 2171277-55-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties as intermediates in drug development, particularly in the synthesis of protease inhibitors and other therapeutic agents.

The molecular structure of this compound is characterized by a hexanoic acid backbone, which is functionalized with a formamido group at the third position. This formamido group is further substituted with a phenyl ring, which is connected to a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of novel protease inhibitors due to their therapeutic significance in treating various diseases, including cancer, inflammation, and infectious diseases. Proteases are enzymes that play crucial roles in numerous biological processes, and their inhibition can lead to the disruption of pathogenic pathways. The structure of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid suggests that it may interact with specific protease active sites, potentially leading to the development of new antiprotease agents.

One of the most notable features of this compound is the presence of the Fmoc group, which is commonly used in peptide synthesis as an protecting group for amino acids. The Fmoc group not only provides stability to the molecule during synthetic processes but also allows for selective deprotection, making it easier to incorporate into larger peptide or protein-based drug candidates. This characteristic makes (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid a versatile building block for constructing more complex molecular architectures.

The phenylformamido moiety attached to the hexanoic acid backbone introduces additional hydrogen bonding potential and steric bulk, which can be fine-tuned to optimize binding interactions with target proteins. This structural flexibility allows medicinal chemists to modify various aspects of the molecule, such as substituent placement on the phenyl ring or alterations to the hexanoic acid side chain, to enhance potency and selectivity.

Recent studies have highlighted the importance of chirality in drug design, particularly in protease inhibitors where enantiomeric differences can significantly impact biological activity. The (3R) configuration at the third position of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid underscores its stereochemical specificity, which is crucial for achieving optimal pharmacological effects. This stereochemistry has been carefully considered in its synthesis and potential applications.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also contributes to the overall solubility and stability of the compound. Fluorene derivatives are known for their enhanced photophysical properties, which can be advantageous in certain pharmaceutical applications where light-induced reactions or imaging techniques are employed. This dual functionality makes (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid an intriguing candidate for further exploration.

In conclusion, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid, CAS No. 2171277-55-5, represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its application as an intermediate in protease inhibitor development highlights its significance in addressing various therapeutic challenges. The combination of stereochemical precision, functional group diversity, and synthetic versatility positions this molecule as a valuable asset for future drug discovery efforts.